Cas no 7427-85-2 (Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-)

Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)- structure
7427-85-2 structure
Product name:Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-
CAS No:7427-85-2
MF:C10H16O
MW:152.23344
CID:1767028
PubChem ID:579152

Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-
    • 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carbaldehyde
    • SCHEMBL5160236
    • DTXSID30342162
    • 7427-85-2
    • Inchi: InChI=1S/C10H16O/c1-7(2)5-8-9(6-11)10(8,3)4/h5-6,8-9H,1-4H3
    • InChI Key: NQLKPDBZZUIQGM-UHFFFAOYSA-N
    • SMILES: CC(=CC1C(C1(C)C)C=O)C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų
  • XLogP3: 2.4

Experimental Properties

  • PSA: 17.07

Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)- Related Literature

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